Cas no 6974-49-8 ((4-Methylphenyl)(phenyl)acetonitrile)

• Product Name: (4-Methylphenyl)(phenyl)acetonitrile
• CAS No: 6974-49-8
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• MDL: MFCD19302263
• CID: 974162
• PubChem ID: 229824
• Update Time: 2025-06-14

(4-Methylphenyl)(phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-2-phenylacetonitrile
• 2-phenyl-2-p-tolylacetonitrile
• Phenyl-p-tolyl-acetonitril
• (4-Methylphenyl)(phenyl)acetonitrile
• SCHEMBL9447402
• 2-Phenyl-2-(p-tolyl)acetonitrile
• MFCD19302263
• NSC-23824
• AKOS015998441
• DTXSID70282013
• LS-08981
• 6974-49-8
• NSC23824
• CS-0326593
• G69603
• 2-(4-Methylphenyl)-2-phenyl-acetonitrile
• DS-003365
• ALBB-026386
• benzeneacetonitrile, 4-methyl-alpha-phenyl-

• MDL： MFCD19302263
• Inchi： 1S/C15H13N/c1-12-7-9-14(10-8-12)15(11-16)13-5-3-2-4-6-13/h2-10,15H,1H3
• InChI Key： UQHKVXGCTXUYFU-UHFFFAOYSA-N
• SMILES： N#CC(C1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 207.10500
• Monoisotopic Mass: 207.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.058
• Boiling Point: 330.7°C at 760 mmHg
• Flash Point: 162.6°C
• Refractive Index: 1.577
• PSA: 23.79000
• LogP: 3.65048

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (4-Methylphenyl)(phenyl)acetonitrile

Comprehensive Overview of (4-Methylphenyl)(phenyl)acetonitrile (CAS No. 6974-49-8): Properties, Applications, and Industry Insights

(4-Methylphenyl)(phenyl)acetonitrile (CAS No. 6974-49-8), also known as p-Tolyl(phenyl)acetonitrile, is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure, featuring a methylphenyl group and a phenylacetonitrile moiety, enables unique reactivity in cross-coupling reactions and heterocyclic formations. This article explores its physicochemical properties, industrial relevance, and emerging trends aligned with green chemistry and sustainable synthesis—topics highly searched in modern scientific databases.

The compound’s CAS registry number 6974-49-8 ensures precise identification in regulatory and safety documentation. With a molecular formula of C₁₅H₁₃N, it exhibits a melting point range of 80–85°C and stability under inert conditions, making it suitable for Grignard reactions and catalyzed transformations. Recent studies highlight its role in optimizing high-efficiency OLED materials, a trending topic in optoelectronic research.

Industrially, (4-Methylphenyl)(phenyl)acetonitrile serves as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and liquid crystal displays (LCDs). Its demand has surged due to the growing focus on precision medicine and flexible electronics, frequently queried in AI-driven patent analyses. Manufacturers emphasize low-waste synthesis methods, addressing environmental concerns—a key search term in academic and industrial forums.

Analytical techniques like HPLC and GC-MS are critical for purity assessment (>98%), ensuring compliance with REACH and FDA guidelines. The compound’s nitrile group allows further functionalization, aligning with click chemistry applications—a hotspot in drug discovery discussions. Storage recommendations include moisture-free environments to prevent hydrolysis, a detail often searched by laboratory technicians.

Emerging applications in carbon capture and metal-organic frameworks (MOFs) have expanded its utility. Researchers increasingly explore its derivatives for hydrogen storage, leveraging its aromatic stability. These innovations resonate with global searches for clean energy solutions, enhancing the compound’s market visibility.

In summary, 6974-49-8 represents a versatile building block bridging traditional organic synthesis and cutting-edge technology. Its alignment with eco-friendly protocols and high-value applications ensures sustained relevance, while SEO-optimized terms like “nitrile-based intermediates” and “arylacetonitrile uses” amplify its digital discoverability.